Cas no 13110-25-3 (β-Aspartylalanine)

• Product Name: β-Aspartylalanine
• CAS No: 13110-25-3
• MF: C₇H₁₂N₂O₅
• MW: 204.180582046509
• MDL: MFCD00237832
• CID: 149944
• Update Time: 2025-04-19

β-Aspartylalanine Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-b-aspartyl-
• (2S)-2-amino-4-[[(1S)-1-carboxyethyl]amino]-4-oxobutanoic acid
• beta-aspartylalanine
• L-Alanine, N-L-beta-aspartyl-
• L-beta-aspartyl-L-alanine
• β-Aspartylalanine

• MDL： MFCD00237832
• Inchi： 1S/C7H12N2O5/c1-3(6(11)12)9-5(10)2-4(8)7(13)14/h3-4H,2,8H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t3-,4-/m0/s1
• InChI Key： ARSVRKCVNFIICJ-IMJSIDKUSA-N
• SMILES： O=C(C[C@@H](C(=O)O)N)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 204.07466
• Monoisotopic Mass: 204.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130

Experimental Properties

• Density: 1.42
• Boiling Point: 552.4°C at 760 mmHg
• Flash Point: 287.9°C
• Refractive Index: 1.534
• PSA: 129.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides